N-(4,5-dimethylthiazol-2-yl)-1-(2-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(2-fluorophenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H15FN6OS/c1-11-12(2)28-19(22-11)23-18(27)16-17(13-7-9-21-10-8-13)26(25-24-16)15-6-4-3-5-14(15)20/h3-10H,1-2H3,(H,22,23,27)
• InChI Key: NWDKIJURHUWUFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3F)C4=CC=NC=C4)C
• Molecular Formula: C19H15FN6OS
• Molecular Weight: 394.4 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-1-(2-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H15FN6OS and its molecular weight is 394.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

• A study on thiazole-aminopiperidine hybrids reported the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. These compounds showed promising antituberculosis activity, highlighting the potential of thiazole derivatives in treating infectious diseases (Jeankumar et al., 2013).
• Research on pyrazolopyrimidines derivatives demonstrated their anticancer and anti-5-lipoxygenase activities, suggesting the versatility of triazole and pyrimidine-based compounds in developing new therapeutic agents (Rahmouni et al., 2016).
• The synthesis and biological evaluation of 3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives have been studied for their antibacterial and antifungal activities, showcasing the potential of combining pyridine and triazole groups for antimicrobial purposes (Patel & Patel, 2015).

Enzyme Inhibition and Biological Activities

• Novel 1-substituted-3,5-dimethyl-4-[(substituted phenyl) diazenyl] pyrazole derivatives were synthesized and investigated for their anti-inflammatory, analgesic, and antimicrobial activities. This research underscores the importance of pyrazole derivatives in the development of new pharmacological agents (Hussain & Kaushik, 2015).
• The title compound 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide was synthesized and found to have significant inhibition on the proliferation of some cancer cell lines, indicating the therapeutic potential of fluoro-substituted pyrazolo[1,5-a]pyrimidine derivatives in cancer treatment (Liu et al., 2016).